Cas no 847394-39-2 (1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847394-39-2
• MF: C₂₈H₂₉N₃O₂
• MW: 439.548766851425
• CID: 6020014
• PubChem ID: 4753756
• Update Time: 2025-05-18

1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(2,4-dimethylphenyl)-4-(1-(2-(p-tolyloxy)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2,4-dimethylphenyl)-4-[1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl]-
• AKOS001174544
• 1-(2,4-dimethylphenyl)-4-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS016260055
• F0660-0136
• 847394-39-2
• 1-(2,4-dimethylphenyl)-4-{1-[2-(4-methylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• Z111780212

• Inchi： 1S/C28H29N3O2/c1-19-8-11-23(12-9-19)33-15-14-30-26-7-5-4-6-24(26)29-28(30)22-17-27(32)31(18-22)25-13-10-20(2)16-21(25)3/h4-13,16,22H,14-15,17-18H2,1-3H3
• InChI Key： DIZGOWSWFLZVSL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)CC(C2N(CCOC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 439.22597718g/mol
• Monoisotopic Mass: 439.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 721.3±60.0 °C(Predicted)
• pka: 4.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Analysis of 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847394-39-2)

The compound 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847394-39-2) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which combines a pyrrolidin-2-one core with a benzodiazole moiety and substituted phenyl groups. This molecular design has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials.

In recent years, researchers have focused on the structure-activity relationship (SAR) of compounds like 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one. The presence of both electron-donating methyl groups and the benzodiazole heterocycle contributes to its unique electronic properties, making it a subject of study in medicinal chemistry. Many scientists are investigating whether this compound could serve as a pharmacophore for developing new therapeutic agents, particularly in areas such as neurological disorders and inflammatory conditions, which are currently hot topics in biomedical research.

The synthesis of CAS 847394-39-2 involves multi-step organic reactions, typically starting from commercially available precursors. The 2,4-dimethylphenyl and 4-methylphenoxy substituents are strategically incorporated to modulate the compound's physicochemical properties. Recent publications have highlighted improved synthetic routes that enhance yield and purity, addressing one of the most common search queries among synthetic chemists: "efficient synthesis of complex heterocycles". These advancements are particularly relevant in the context of green chemistry initiatives, as researchers seek more sustainable methods for producing such specialized compounds.

From a molecular modeling perspective, 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one presents interesting features for computational chemistry studies. Its three-dimensional conformation and electronic distribution make it a valuable case study for molecular docking simulations and quantum chemical calculations. These computational approaches are increasingly important in modern drug discovery, as evidenced by frequent searches for terms like "AI in molecular design" and "computational drug discovery" across scientific databases.

The stability and solubility profile of 847394-39-2 have been subjects of formulation research. The compound's logP value and hydrogen bonding capacity influence its potential bioavailability, a critical consideration for pharmaceutical applications. Current formulation strategies focus on improving the drug-like properties of such molecules, aligning with the industry's growing interest in bioavailability enhancement techniques - a topic that consistently ranks high in pharmaceutical science searches.

Analytical characterization of 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's purity and confirm its structural identity, addressing quality control concerns that frequently appear in search queries related to compound characterization. The development of robust analytical methods for such complex molecules remains an active area of research in analytical chemistry.

In material science applications, the benzodiazole-pyrrolidinone hybrid structure of CAS 847394-39-2 shows promise for organic electronic materials. Its conjugated system and substituent pattern suggest potential utility in optoelectronic devices, a field experiencing rapid growth due to demand for flexible electronics and energy-efficient displays. These applications connect with trending search terms like "next-generation organic semiconductors" and "materials for OLED technology".

Patent literature reveals growing intellectual property activity surrounding derivatives of 1-(2,4-dimethylphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, particularly in pharmaceutical compositions. This aligns with the broader industry trend toward small molecule therapeutics and targeted drug delivery systems. The compound's structural features make it a versatile scaffold for medicinal chemistry optimization, addressing current challenges in drug resistance and selectivity enhancement - topics that dominate contemporary pharmaceutical research discussions.

Future research directions for 847394-39-2 may explore its potential in combination therapies or as a chemical probe for biological target identification. The scientific community continues to investigate novel applications for such structurally complex molecules, driven by the need for innovative solutions in healthcare and advanced materials. As evidenced by search trends, there's particular interest in how such compounds might contribute to personalized medicine approaches and sustainable material development - two of the most pressing challenges in modern science.